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Compound of Interest

Compound Name: Pyrifluquinazon

Cat. No.: B166700 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the safety profile of the insecticide

Pyrifluquinazon for beneficial insects against several alternative insecticides. The information

is compiled from publicly available scientific literature and regulatory documents to assist in

evaluating its potential role in integrated pest management (IPM) programs.

Executive Summary
Pyrifluquinazon, a Group 9B insecticide, acts as a chordotonal organ Transient Receptor

Potential Vanilloid (TRPV) channel modulator, leading to rapid feeding cessation in target

pests.[1] While demonstrating efficacy against various sucking insects, its impact on non-target

beneficial species is a critical consideration for its use in sustainable agriculture. This guide

synthesizes available data on its toxicity to key beneficial insects—bees, ladybugs, and

lacewings—and compares it with other commonly used insecticides: Sulfoxaflor, Flonicamid,

Spirotetramat, and Acetamiprid.

Data Presentation: Comparative Toxicity to
Beneficial Insects
The following tables summarize the acute toxicity of Pyrifluquinazon and its alternatives to

honey bees, ladybugs, and lacewings. It is important to note that while quantitative data for

Pyrifluquinazon's effect on honey bees is available, its specific lethal dose (LD50) or lethal
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concentration (LC50) for ladybugs and lacewings is not consistently reported in the reviewed

literature. Qualitative assessments from manufacturers and regulatory bodies are included

where quantitative data is absent.

Table 1: Acute Toxicity to Honey Bees (Apis mellifera)

Insecticide
Chemical
Class

Mode of
Action
(IRAC
Group)

Acute Oral
LD50 (µ
g/bee )

Acute
Contact
LD50 (µ
g/bee )

Toxicity
Classificati
on

Pyrifluquinaz

on

Pyridine

azomethine
9B 4.7[2][3]

Practically

non-toxic[2]

Moderately

Toxic[3]

Sulfoxaflor Sulfoximine 4C 0.146[4] 0.379[4] Highly Toxic

Flonicamid
Pyridinecarbo

xamide
29 >100 >100

Practically

Non-toxic

Spirotetramat
Tetramic Acid

Derivative
23 >100 >100

Practically

Non-toxic (to

adults)[5]

Acetamiprid Neonicotinoid 4A 7.1 8.1
Moderately to

Highly Toxic

Table 2: Acute Toxicity to Ladybugs (Coleoptera: Coccinellidae)
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Insecticide Species Endpoint Value
Toxicity
Classificati
on

Source

Pyrifluquinaz

on

Harmonia

axyridis

(adult)

- - Nontoxic [6]

Sulfoxaflor

Hippodamia

variegata

(2nd instar

larvae)

72h LD50
48.35

ng/insect

Slightly

Harmful
[7]

Flonicamid

Adalia

bipunctata

(larvae &

adults)

- -
No lethal

effects
[8]

Spirotetramat

Coccinella

septempunct

ata

- -

Harmless

(IOBC Class

1)

[1]

Acetamiprid

Coccinella

septempunct

ata (2nd

instar larvae)

48h LC50 9.412 mg/L Toxic [4]

Table 3: Acute Toxicity to Lacewings (Neuroptera: Chrysopidae)
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Insecticide Species Endpoint Value
Toxicity
Classificati
on

Source

Pyrifluquinaz

on

Chrysoperla

carnea
- -

No

quantitative

data available

-

Sulfoxaflor

Chrysoperla

carnea (3rd

instar larvae)

- -

Harmless

(IOBC Class

1)

[7]

Flonicamid
Chrysoperla

carnea
- -

No adverse

impacts on

mortality

[9]

Spirotetramat
Chrysoperla

carnea
- -

No adverse

effects on

bee brood in

higher-tier

trials

[5]

Acetamiprid

Chrysoperla

carnea (2nd

instar larvae)

24h LC50 71.54 mg/L Toxic [10]

Experimental Protocols
The data presented in this guide are derived from studies employing standardized

ecotoxicological testing methods. Below is a generalized experimental protocol for assessing

the acute contact toxicity of an insecticide to a beneficial insect like the ladybug, based on

guidelines from the International Organisation for Biological Control (IOBC).

Objective: To determine the median lethal dose (LD50) of a test substance on adult ladybugs

(Coccinella septempunctata) via topical application.

Materials:

Test insecticide and its formulation
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Solvent (e.g., acetone)

Microsyringe or micro-applicator

Ventilated cages or Petri dishes

Food source (e.g., aphids)

Adult ladybugs of a uniform age and size

Controlled environment chamber (25 ± 2°C, 60-70% RH, 16:8 L:D photoperiod)

Procedure:

Preparation of Test Solutions: A series of graded concentrations of the test insecticide are

prepared by diluting it in a suitable solvent. A solvent-only control is also prepared.

Insect Handling: Adult ladybugs are anaesthetized briefly with carbon dioxide to facilitate

handling.

Topical Application: A precise volume (e.g., 1 µL) of each test solution is applied to the dorsal

thorax of each ladybug using a microsyringe. Control insects receive the solvent only.

Exposure and Observation: After application, the ladybugs are placed in individual ventilated

containers with a food source. Mortality is assessed at predetermined intervals (e.g., 24, 48,

and 72 hours). An insect is considered dead if it is unable to move when gently prodded.

Data Analysis: The observed mortality data is corrected for control mortality using Abbott's

formula. Probit analysis or a similar statistical method is then used to calculate the LD50

value, which is the dose estimated to be lethal to 50% of the test population.

Mandatory Visualizations
Signaling Pathway of Pyrifluquinazon
Pyrifluquinazon's mode of action involves the modulation of the Chordotonal Organ TRPV

(Transient Receptor Potential Vanilloid) channels in insects. These channels are crucial for

mechanosensation, including hearing, proprioception, and gravity sensing.
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Caption: Pyrifluquinazon's mode of action on insect sensory neurons.

Experimental Workflow for Acute Contact Toxicity
Testing
The following diagram illustrates a typical workflow for determining the acute contact toxicity of

a pesticide on a beneficial insect.
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Caption: Workflow for acute contact toxicity testing on beneficial insects.

Need Custom Synthesis?
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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